Cas no 1312611-18-9 (tert-butyl N-(6-bromo-2-quinolyl)carbamate)

• Product Name: tert-butyl N-(6-bromo-2-quinolyl)carbamate
• CAS No: 1312611-18-9
• MF: C₁₄H₁₅BrN₂O₂
• MW: 323.185102701187
• MDL: MFCD28133459
• CID: 2093691
• PubChem ID: 58315844
• Update Time: 2025-08-04

tert-butyl N-(6-bromo-2-quinolyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (6-bromoquinolin-2-yl)carbamate
• tert-butyl 6-bromoquinolin-2-ylcarbamate
• tert-butyl N-(6-bromo-2-quinolyl)carbamate
• 1312611-18-9
• SB72975
• EN300-7393492
• DB-120304
• AS-32795
• MFCD28133459
• SCHEMBL12567166
• tert-Butyl(6-bromoquinolin-2-yl)carbamate
• tert-butyl N-(6-bromoquinolin-2-yl)carbamate
• Carbamic acid, N-(6-bromo-2-quinolinyl)-, 1,1-dimethylethyl ester
• AKOS025146727

• MDL： MFCD28133459
• Inchi： 1S/C14H15BrN2O2/c1-14(2,3)19-13(18)17-12-7-4-9-8-10(15)5-6-11(9)16-12/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： AWAIMQTZPVJZPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=C(N=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.03200
• Monoisotopic Mass: 322.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 4.41730

Additional information on tert-butyl N-(6-bromo-2-quinolyl)carbamate

tert-butyl N-(6-bromo-2-quinolyl)carbamate (CAS No. 1312611-18-9): A Comprehensive Overview

tert-butyl N-(6-bromo-2-quinolyl)carbamate, with the CAS No. 1312611-18-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of more complex molecules, particularly those targeting therapeutic applications. Its unique structure, featuring a bromine substituent and a carbamate group, makes it a versatile building block for drug discovery and development.

The tert-butyl N-(6-bromo-2-quinolyl)carbamate is part of the quinoline family, a class of heterocyclic compounds known for their broad biological activities. Quinolines and their derivatives are frequently explored for their potential in treating various diseases, including infectious diseases and cancer. The presence of the bromo group at the 6-position of the quinoline ring enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for tert-butyl N-(6-bromo-2-quinolyl)carbamate has increased due to its role in the development of small-molecule inhibitors and kinase-targeted therapies. Researchers are particularly interested in its potential applications in cancer research, where quinoline-based compounds have shown promise as tyrosine kinase inhibitors. This aligns with the growing trend of personalized medicine and targeted therapies, which are among the most searched topics in pharmaceutical research and drug discovery.

From a synthetic perspective, tert-butyl N-(6-bromo-2-quinolyl)carbamate is valued for its stability and ease of handling. The tert-butyloxycarbonyl (Boc) protecting group is a widely used strategy in peptide synthesis and medicinal chemistry to protect amine functionalities during multi-step reactions. This feature makes the compound a reliable choice for chemists working on complex molecular architectures. Additionally, the bromo substituent offers a strategic handle for further modifications, making it a popular choice for structure-activity relationship (SAR) studies.

The compound's CAS No. 1312611-18-9 is frequently searched in academic and industrial databases, reflecting its importance in contemporary research. Users often look for information on its synthesis methods, physical properties, and applications in drug development. Given the rising interest in AI-driven drug discovery, this compound is also being explored in computational chemistry studies, where its molecular properties are analyzed to predict its behavior in biological systems.

In summary, tert-butyl N-(6-bromo-2-quinolyl)carbamate (CAS No. 1312611-18-9) is a pivotal compound in modern organic and medicinal chemistry. Its structural features and reactivity profile make it a valuable tool for researchers aiming to develop novel therapeutics. As the field of drug discovery continues to evolve, this compound is likely to remain a focal point for innovation, particularly in the design of targeted therapies and small-molecule drugs.